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Abstract

Vat Green 3, also known as C.I. Vat Green 3 and Vat Olive Green B, is a synthetic
anthraquinone-based vat dye that has been a significant colorant in the textile industry since its
development in the early 20th century.[1] This technical guide provides a comprehensive
overview of the historical development, synthesis, and physicochemical properties of Vat
Green 3. Detailed experimental protocols for its synthesis, based on established industrial
processes, are presented. Furthermore, this document explores the broader context of
anthraquinone derivatives in medicinal chemistry, specifically their role as topoisomerase
inhibitors, to provide relevant insights for drug development professionals.

Introduction

Vat dyes are a class of water-insoluble dyes that are applied to fibers in a reduced, soluble
form (leuco form) and then oxidized to their insoluble, colored state within the fiber, resulting in
excellent fastness properties. Vat Green 3 is a prominent member of this class, valued for its
deep olive green hue and high stability.[2] Its molecular structure, a complex fused-ring system
derived from anthraquinone, is responsible for its color and robust chemical properties. While
its primary application is in the dyeing of cellulosic fibers like cotton, the core anthraquinone
scaffold is a privileged structure in medicinal chemistry, with numerous derivatives being
investigated and used as anticancer agents.[3]
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Historical Development

The synthesis of Vat Green 3 emerged from the extensive research into anthraquinone-based
dyes in the early 20th century, following the pioneering work of German chemists such as
Rudolf Gattermann and Carl Duisberg. The development of vat dyes was a significant
advancement in the textile industry, offering superior colorfastness compared to earlier dyes.
While the exact year of its first synthesis is not well-documented, it became an important
commercial product for dyeing cotton and other cellulosic fibers due to its excellent resistance
to light and washing.[4]

Physicochemical Properties

Vat Green 3 is a dark gray-green powder with the chemical formula Cs1H1sNOs and a
molecular weight of 449.46 g/mol .[5] It is insoluble in water and ethanol but soluble in pyridine.
[2][6] In concentrated sulfuric acid, it exhibits a bright yellow-green color, which turns to olive
green upon dilution.[2] The reduced leuco form of the dye is dark blue in an alkaline solution
and dark brown in an acidic solution.[6]

Property Value

Molecular Formula Cs1H15NOs

Molecular Weight 449.46 g/mol

CAS Number 3271-76-9

C.l. Number 69500

Appearance Dark gray-green powder

- Insoluble in water and ethanol; Soluble in
Solubility i
pyridine

Synthesis of Vat Green 3

The synthesis of Vat Green 3 is a multi-step process that begins with the bromination of
benzanthrone, followed by an Ullmann condensation with 1-aminoanthraquinone, and finally,
an alkali-promoted cyclization to yield the final dye.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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